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Compound of Interest

Compound Name: 4-tert-Butylbenzyl chloride

Cat. No.: B024749 Get Quote

Technical Guide: 1-Chloromethyl-4-tert-
butylbenzene
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 1-Chloromethyl-4-tert-

butylbenzene, a key organic intermediate. It details the compound's molecular structure,

physicochemical properties, and a representative synthetic protocol, designed for professionals

in chemical research and drug development.

Core Molecular and Physical Data
1-Chloromethyl-4-tert-butylbenzene, also widely known as 4-tert-butylbenzyl chloride, is an

aromatic organic compound. Structurally, it consists of a benzene ring substituted with a tert-

butyl group and a chloromethyl group at the para (1 and 4) positions. The presence of the

reactive chloromethyl group makes it a valuable building block in organic synthesis.[1]

Physicochemical Properties
The key quantitative properties of 1-Chloromethyl-4-tert-butylbenzene are summarized in the

table below for easy reference and comparison.
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Property Value Reference

IUPAC Name
1-(tert-Butyl)-4-

(chloromethyl)benzene
[2]

Synonyms
4-tert-Butylbenzyl chloride, p-

tert-Butyl-α-chlorotoluene
[2]

CAS Number 19692-45-6 [2][3]

Molecular Formula C₁₁H₁₅Cl [2]

Molecular Weight 182.69 g/mol [2][3]

Density 0.945 g/mL at 25 °C [3][4][5]

Boiling Point 101-105 °C at 7 mmHg [3][4][5]

Refractive Index 1.521 (at 20 °C) [3][4]

SMILES CC(C)(C)c1ccc(CCl)cc1 [3][5]

InChI Key
WAXIFMGAKWIFDQ-

UHFFFAOYSA-N
[2]

Molecular Structure Visualization
The two-dimensional chemical structure of 1-Chloromethyl-4-tert-butylbenzene is depicted

below. This diagram illustrates the para-substitution pattern of the tert-butyl and chloromethyl

groups on the central benzene ring.
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Caption: Molecular Structure of 1-Chloromethyl-4-tert-butylbenzene.

Experimental Protocols
1-Chloromethyl-4-tert-butylbenzene is a versatile reagent used in a variety of organic

transformations, primarily as an alkylating agent to introduce the 4-tert-butylbenzyl group into

molecules.[6] Its synthesis can be achieved through several established methods. Below is a

representative experimental protocol for its synthesis via the chlorination of 4-tert-butylbenzyl

alcohol.

Synthesis via Chlorination of 4-tert-butylbenzyl alcohol
This common laboratory method involves the conversion of the primary alcohol, 4-tert-

butylbenzyl alcohol, to the corresponding benzyl chloride using thionyl chloride (SOCl₂).
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Workflow Diagram:

Start: 4-tert-butylbenzyl alcohol
 in an inert solvent (e.g., DCM)

Add Thionyl Chloride (SOCl₂)
 dropwise at 0°C

Stir at room temperature
 (Monitor by TLC)

Quench with ice-water
 Separate organic layer

Wash with NaHCO₃ solution
 and brine

Dry over anhydrous Na₂SO₄

Evaporate solvent
 under reduced pressure

Product: 1-Chloromethyl-4-tert-butylbenzene

Click to download full resolution via product page
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Caption: Workflow for the synthesis of 1-Chloromethyl-4-tert-butylbenzene.

Methodology:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping

funnel, dissolve 4-tert-butylbenzyl alcohol in a suitable anhydrous solvent (e.g.,

dichloromethane or diethyl ether) under an inert atmosphere (e.g., nitrogen or argon). Cool

the flask to 0°C in an ice bath.

Addition of Reagent: Add thionyl chloride (SOCl₂) dropwise to the stirred solution. The

reaction is exothermic, and a controlled addition rate is crucial to maintain the temperature.

Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm

to room temperature. Stir the reaction for several hours until completion, which can be

monitored by thin-layer chromatography (TLC).

Work-up: Carefully pour the reaction mixture over crushed ice to quench the excess thionyl

chloride. Transfer the mixture to a separatory funnel.

Extraction and Washing: Separate the organic layer. Wash the organic phase sequentially

with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any

remaining acid, followed by a wash with brine (saturated NaCl solution).

Drying and Concentration: Dry the organic layer over an anhydrous drying agent, such as

sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Filter off the drying agent and

remove the solvent under reduced pressure using a rotary evaporator to yield the crude

product.

Purification (Optional): If necessary, the crude 1-Chloromethyl-4-tert-butylbenzene can be

purified by vacuum distillation to obtain a high-purity liquid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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butylbenzene.]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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